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Technical Profile: N-Isobutyl-2-

benzothiazolamine
A Strategic Pharmacophore & Industrial Intermediate[1]

[2]
Executive Summary

2-Benzothiazolamine, N-(2-methylpropyl)- (CAS: 24622-32-0), often referred to as N-
isobutyl-2-aminobenzothiazole, represents a critical scaffold in both medicinal chemistry and
industrial material science.[1][2] As a lipophilic derivative of the parent 2-aminobenzothiazole,
this compound serves as a vital building block for modulating the physicochemical properties
(LogP, steric bulk) of bioactive molecules targeting kinases (e.g., PI3K, mTOR) and
neurodegenerative pathways.[1][2]

This guide outlines the core physicochemical properties, validated synthesis protocols, and
application logic for researchers utilizing this compound in lead optimization or material
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formulation.[1][2]

Physicochemical Characterization

Understanding the shift in properties from the parent amine to the N-isobutyl derivative is
essential for predicting bioavailability and formulation behavior.[2] The isobutyl group
introduces steric bulk and hydrophobicity, significantly altering the molecule's interaction with
biological membranes and hydrophobic binding pockets.[2]

Table 1: Core Property Matrix[1][2]

Property Value | Description Technical Insight
N-(2-methylpropyl)-1,3- Unambiguous identifier for

IUPAC Name ( _ yP py)_ _g
benzothiazol-2-amine patent literature.[1][2]

Key for chemical inventory

CAS Registry 24622-32-0 )
tracking.[2]

Molecular Formula C11H14N2S

] Ideal range for fragment-based

Molecular Weight 206.31 g/mol ,
drug discovery (FBDD).[2]
Significantly more lipophilic
than parent 2-

Predicted LogP ~3.2-35 aminobenzothiazole (LogP
~1.9), enhancing CNS
penetration potential.[2]

) ) ) Typically off-white to pale

Physical State Solid (Crystalline)
yellow needles.[1][2]

] ] 126-129 °C (Parent class Note: Specific polymorphs may

Melting Point

range) vary.[1][2]
Low water solubility; requires

Solubility DMSO, Ethanol, Chloroform co-solvents (e.g., PEG-400) for

biological assays.[1][2]

Synthesis & Manufacturing Protocols
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For research-grade purity (>98%), two primary synthetic routes are established. The choice
depends on the availability of starting materials and the desired scale.[2]

Route A: Nucleophilic Aromatic Substitution (SNAr)

This is the preferred method for high-yield laboratory synthesis due to the commercial
availability of 2-chlorobenzothiazole.[2]

e Mechanism: The reaction proceeds via an addition-elimination mechanism where the
isobutylamine nucleophile attacks the electron-deficient C-2 position of the benzothiazole
ring.[2]

o Reagents: 2-Chlorobenzothiazole, Isobutylamine, Base (K2COs or EtsN).[2]
e Solvent: DMF or DMSO (to stabilize the polar transition state).[2]

Protocol:

Charge: Dissolve 2-chlorobenzothiazole (1.0 eq) in DMF (5 mL/mmol).

Addition: Add Potassium Carbonate (2.0 eq) followed by Isobutylamine (1.2 eq).

Reaction: Heat to 80—100°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 4:1).[2]

Workup: Pour into ice-water. The product typically precipitates.[2] Filter and wash with cold
water.[2]

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography.

Route B: Oxidative Cyclization (Huggerschoff Reaction)

Useful when starting from anilines or isothiocyanates, allowing for diversity at the benzene ring
positions (e.g., 6-fluoro derivatives).[1][2]

e Precursor: N-Isobutyl-N'-phenylthiourea.[2]

o Reagent: Bromine (Brz) or SO2Cl2.[2]
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Visualization: Synthesis Logic & Workflow

The following diagram illustrates the decision matrix for synthesis and the reaction flow.

Target: N-Isobutyl-2-aminobenzothiazole

Click to download full resolution via product page

Figure 1: Comparative synthetic pathways for N-Isobutyl-2-benzothiazolamine. Route A is
recommended for standard generation, while Route B allows for pre-functionalization of the
benzene ring.[2]

Biological & Industrial Applications[2][3][4]
Medicinal Chemistry: Kinase Inhibition

The 2-aminobenzothiazole scaffold is a privileged structure in oncology.[1][2] The N-isobutyl
substituent plays a specific role in Structure-Activity Relationship (SAR) optimization:

 Lipophilicity Modulation: The isobutyl group increases the LogP, facilitating the crossing of
the Blood-Brain Barrier (BBB).[1][2] This is critical for designing inhibitors targeting
glioblastomas or neurodegenerative kinases (e.g., CDK5, GSK-3[3).[2]

» Hydrophobic Pocket Filling: In PI3K and mTOR inhibitors, the alkylamino group often
occupies the hydrophobic region of the ATP-binding pocket.[1][2] The branching of the
isobutyl group provides a better steric fit than a linear n-butyl chain, potentially increasing
potency via Van der Waals interactions.[2]

Industrial Applications: Vulcanization Accelerators

In the rubber industry, sulfenamide derivatives of 2-aminobenzothiazoles are standard delayed-
action accelerators.[1][2]
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e Mechanism: The N-isobutyl amine moiety acts as a blocking group that releases the active
mercaptobenzothiazole species at vulcanization temperatures (>140°C), preventing
premature "scorch” during processing.[2]

Safety & Handling (EHS)

While specific toxicological data for the isobutyl derivative may be sparse, it should be handled
with the same rigor as the parent 2-aminobenzothiazole and alkylamines.[2]

» Hazard Classification (GHS):
o Warning: Acute Toxicity (Oral/Dermal).[1][2]
o Irritant: Causes serious eye irritation (H319) and skin irritation (H315).[2]
o Agquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).[1][2]

» PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1][2] Handle in a fume hood
to avoid inhalation of dust or residual amine vapors.[2]

o Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen and
sulfur oxides.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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